Cas no 1694902-87-8 (4,4-difluoro-1-(oxolan-3-yl)pentane-1,3-dione)

• Product Name: 4,4-difluoro-1-(oxolan-3-yl)pentane-1,3-dione
• CAS No: 1694902-87-8
• MF: C₉H₁₂F₂O₃
• MW: 206.186590194702
• CID: 6297208
• PubChem ID: 165716393
• Update Time: 2025-06-13

4,4-difluoro-1-(oxolan-3-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(oxolan-3-yl)pentane-1,3-dione
• EN300-1125758
• 1694902-87-8

• Inchi： 1S/C9H12F2O3/c1-9(10,11)8(13)4-7(12)6-2-3-14-5-6/h6H,2-5H2,1H3
• InChI Key： RCNKVEMXVIDMGZ-UHFFFAOYSA-N
• SMILES： FC(C)(C(CC(C1COCC1)=O)=O)F

Computed Properties

• Exact Mass: 206.07545056g/mol
• Monoisotopic Mass: 206.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Additional information on 4,4-difluoro-1-(oxolan-3-yl)pentane-1,3-dione

Recent Advances in the Study of 4,4-Difluoro-1-(oxolan-3-yl)pentane-1,3-dione (CAS: 1694902-87-8)

In recent years, the compound 4,4-difluoro-1-(oxolan-3-yl)pentane-1,3-dione (CAS: 1694902-87-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This β-diketone derivative, characterized by its unique fluorinated and tetrahydrofuran-substituted structure, has shown promising potential in various applications, including medicinal chemistry, material science, and catalysis. The compound's distinct chemical properties, such as its ability to act as a versatile ligand or intermediate, make it a valuable subject for ongoing research.

Recent studies have focused on the synthesis and optimization of 4,4-difluoro-1-(oxolan-3-yl)pentane-1,3-dione, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Fluorine Chemistry detailed a novel synthetic route utilizing a palladium-catalyzed coupling reaction, which achieved a 78% yield under mild conditions. This advancement addresses previous challenges related to scalability and cost-effectiveness, paving the way for broader industrial applications.

In the realm of medicinal chemistry, researchers have explored the compound's potential as a building block for novel therapeutics. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its utility in the synthesis of fluorinated analogs of known kinase inhibitors. The incorporation of the difluoro-β-diketone moiety was found to enhance binding affinity and metabolic stability, suggesting its potential in drug design for oncology and inflammatory diseases.

Furthermore, the compound's role in material science has been investigated, particularly in the development of advanced fluorinated polymers. A 2023 study in Macromolecules reported that 4,4-difluoro-1-(oxolan-3-yl)pentane-1,3-dione could serve as a key monomer for producing high-performance polymers with exceptional thermal stability and low dielectric constants. These properties are highly desirable for applications in microelectronics and aerospace industries.

Despite these promising developments, challenges remain in fully elucidating the compound's reactivity and safety profile. Ongoing research aims to address these gaps, with particular focus on its pharmacokinetic properties and potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, 4,4-difluoro-1-(oxolan-3-yl)pentane-1,3-dione (CAS: 1694902-87-8) represents a versatile and valuable compound with wide-ranging applications. Continued research into its synthesis, properties, and applications will likely yield significant contributions to chemical biology and pharmaceutical sciences in the coming years.